2-(2-Aminoethylamino)-5-nitrobenzoic acid;hydrochloride

• IUPAC Name: 2-(2-aminoethylamino)-5-nitrobenzoic acid;hydrochloride
• InChI: InChI=1S/C9H11N3O4.ClH/c10-3-4-11-8-2-1-6(12(15)16)5-7(8)9(13)14;/h1-2,5,11H,3-4,10H2,(H,13,14);1H
• InChI Key: AXKJMWPHTXLLMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(=O)O)NCCN.Cl
• Molecular Formula: C9H12ClN3O4
• Molecular Weight: 261.66 g/mol

Description

2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues. They have promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents.

Synthesis Analysis

The synthesis of 2-aminothiazole-based compounds involves various synthetic strategies developed to access the novel 2-aminothiazole derivatives. These include N-substituted, 3-substituted, 4-substituted, multi-substituted, aryl/alkyl substituents or acyl/other substituents.

Chemical Reactions Analysis

The chemical reactions involving 2-aminothiazole-based compounds are diverse and depend on the specific compound and its substituents. For instance, 2-amino-5-(4-acetylphenylazo)-thiazole was reacted with various active carbonyl reagents.

Mechanism of Action

The mechanism of action of 2-aminothiazole-based compounds is often studied through protein-ligand interactions. For example, some compounds were docked with the target enzyme UDP-N-acetylmuramate/l-alanine ligase.

Future Directions

The future directions in the field of 2-aminothiazole-based compounds involve the development of new synthetic strategies and the exploration of their biological activities. The goal is to design compounds with strong binding affinity and significant antibacterial and antifungal potential.